Cas no 1260640-20-7 (6-(bromomethyl)pyrazolo1,5-apyrimidine)

• Product Name: 6-(bromomethyl)pyrazolo1,5-apyrimidine
• CAS No: 1260640-20-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 5857846
• PubChem ID: 129963822
• Update Time: 2025-10-31

6-(bromomethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 6-(bromomethyl)-
• 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine
• 6-(bromomethyl)pyrazolo1,5-apyrimidine

• Inchi： 1S/C7H6BrN3/c8-3-6-4-9-7-1-2-10-11(7)5-6/h1-2,4-5H,3H2
• InChI Key： DFYVQSLSSIABEK-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=C(CBr)C=N2

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• pka: -0.02±0.30(Predicted)

Additional information on 6-(bromomethyl)pyrazolo1,5-apyrimidine

6-(Bromomethyl)Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

6-(Bromomethyl)Pyrazolo[1,5-a]Pyrimidine (CAS No. 1260640-20-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The bromomethyl substituent attached to the pyrazolo[1,5-a]pyrimidine framework introduces unique chemical properties, making it a valuable molecule for further exploration.

The synthesis of 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine involves a series of well-defined chemical reactions. Typically, the pyrazolo[1,5-a]pyrimidine core is synthesized through a cyclization process involving appropriate starting materials such as amines and carbonyl compounds. The introduction of the bromomethyl group is achieved via alkylation or substitution reactions, ensuring the stability and functionality of the final product. The compound's structure has been confirmed through various spectroscopic techniques, including NMR, IR, and MS, which provide detailed insights into its molecular architecture.

Recent studies have highlighted the potential of 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine as a lead compound in drug development. Researchers have explored its antiproliferative activity against various cancer cell lines, demonstrating promising results. The compound's ability to inhibit key enzymes involved in cell proliferation suggests its potential as an anticancer agent. Additionally, its selective cytotoxicity against cancer cells compared to normal cells makes it a compelling candidate for further preclinical studies.

Beyond its pharmacological applications, 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine has also been investigated for its role in chemical biology. Its unique structure allows for further functionalization, enabling the creation of derivative compounds with enhanced biological activities. For instance, the substitution of the bromine atom with other functional groups could lead to molecules with improved solubility or bioavailability. Such modifications are currently being explored in academic and industrial settings.

In terms of synthesis optimization, researchers have focused on developing more efficient and environmentally friendly methods to produce 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, have shown promise in reducing reaction times and minimizing waste. These advancements not only enhance the scalability of the synthesis but also align with sustainability goals in the chemical industry.

The structural versatility of 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine has also made it a valuable tool in medicinal chemistry for designing novel therapeutic agents. Its ability to modulate protein-protein interactions (PPIs), a challenging target in drug discovery, has been explored in recent studies. By targeting specific PPIs involved in diseases such as cancer and neurodegenerative disorders, this compound holds potential for developing innovative treatments.

Moreover, computational studies using molecular docking and dynamics simulations have provided deeper insights into the binding modes of 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine with its target proteins. These studies have revealed critical interactions that contribute to its biological activity, guiding further optimization efforts. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, 6-(bromomethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 1260640-20-7) is a versatile compound with significant potential in both chemical and pharmaceutical research. Its unique structure, coupled with promising biological activities and synthetic flexibility, positions it as a valuable asset for future drug development endeavors. Ongoing research continues to uncover new applications and optimizations for this intriguing molecule.